In-Depth Technical Guide: Physical and Chemical Properties of 5-Bromo-4-iodo-2-methylphenol
In-Depth Technical Guide: Physical and Chemical Properties of 5-Bromo-4-iodo-2-methylphenol
Executive Summary
In the realm of advanced organic synthesis and drug development, polyhalogenated building blocks serve as critical nodes for constructing complex molecular architectures. 5-Bromo-4-iodo-2-methylphenol (CAS: 849726-21-2) is a highly specialized, orthogonally reactive scaffold[1]. Featuring a precisely arranged triad of functional groups—a phenolic hydroxyl, a bromine atom, and an iodine atom—this compound enables sequential, site-specific functionalization. This whitepaper provides a comprehensive analysis of its physicochemical properties, the mechanistic causality behind its reactivity, and field-proven methodologies for its utilization in the synthesis of advanced therapeutics and dendritic macromolecules[2][3].
Physicochemical Profile
Understanding the baseline quantitative properties of 5-Bromo-4-iodo-2-methylphenol is essential for predicting its behavior in solvent systems, chromatographic purification, and biological assays[1]. The presence of heavy halogens significantly increases its lipophilicity and molecular weight while restricting its topological polar surface area (TPSA).
Table 1: Quantitative Physicochemical Data
| Property | Value | Structural Implication |
| Chemical Name | 5-Bromo-4-iodo-2-methylphenol | Defines regiochemistry. |
| CAS Registry Number | 849726-21-2 | Standard identifier[1]. |
| Molecular Formula | C₇H₆BrIO | Indicates high halogen density. |
| Molecular Weight | 312.93 g/mol | High mass-to-carbon ratio[1]. |
| Hydrogen Bond Donors | 1 (Hydroxyl -OH) | Capable of H-bond stabilization. |
| Hydrogen Bond Acceptors | 1 (Hydroxyl Oxygen) | Interacts with polar protic solvents. |
| Topological Polar Surface Area | 20.2 Ų | Highly lipophilic, excellent membrane permeability. |
| Rotatable Bonds | 0 | Rigid aromatic core. |
Mechanistic Causality: The Logic of Orthogonal Reactivity
As an Application Scientist, one does not select a dihalogenated phenol arbitrarily. The selection of 5-Bromo-4-iodo-2-methylphenol is driven by chemoselectivity dictated by Bond Dissociation Energies (BDEs) and electronic directing effects.
-
Bond Dissociation Energy Differentials: The C–I bond possesses a significantly lower BDE (~65 kcal/mol) compared to the C–Br bond (~81 kcal/mol). This ~16 kcal/mol energetic differential is the cornerstone of its utility. It allows palladium (Pd) catalysts to undergo oxidative addition exclusively at the C4-iodine site under mild conditions, leaving the C5-bromine intact for a subsequent, distinct cross-coupling reaction.
-
Electronic Activation: The hydroxyl (-OH) group is a strong electron-donating group (EDG) via resonance, heavily activating the ortho and para positions. Because the para position (C4) is the site of iodination, this electronic activation facilitates both its initial synthesis and its subsequent organometallic transformations.
Fig 1: Site-specific reactivity logic driven by bond dissociation energy differentials.
Self-Validating Experimental Methodologies
To ensure scientific integrity, experimental protocols must be designed as self-validating systems where analytical checkpoints confirm the success of each transformation.
Protocol A: Regioselective Electrophilic Iodination
This procedure adapts the foundational synthesis utilized in the preparation of dendritic metalloporphyrins[2][3].
-
Reaction Setup: Dissolve 5-bromo-2-methylphenol (1.0 eq) in a polar solvent mixture (e.g., methanol/dichloromethane).
-
Reagent Addition: Add sodium iodide (NaI, 1.2 eq) followed by the dropwise addition of aqueous sodium hypochlorite (NaOCl, 1.2 eq) at 0°C. Causality: NaOCl oxidizes I⁻ to the active electrophile "I⁺" in situ, ensuring a controlled, mild iodination that prevents over-halogenation.
-
Progression: Stir the mixture, allowing it to warm to room temperature over 2 hours.
-
Quenching & Extraction: Quench the reaction with saturated aqueous sodium thiosulfate (Na₂S₂O₃) to neutralize unreacted iodine species. Extract the aqueous layer with ethyl acetate (3x).
-
Self-Validation Checkpoint:
-
¹H-NMR (CDCl₃): Confirm the disappearance of the aromatic proton at the C4 position. The resulting spectrum should show two distinct singlets for the para-oriented protons (if applying a different isomer) or a specific shift pattern confirming complete substitution at C4.
-
LC-MS: Identify the [M-H]⁻ molecular ion peak at m/z ~311/313 (due to the ¹⁷⁹Br/¹⁸¹Br isotopic distribution) in negative electrospray ionization mode.
-
Protocol B: Phenolic Protection (Benzylation) for Organometallic Compatibility
Before engaging the C-I bond in Pd-catalyzed cross-coupling, the acidic phenolic proton must be masked to prevent catalyst poisoning or unwanted side reactions[3].
-
Reaction Setup: Dissolve 5-bromo-4-iodo-2-methylphenol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere.
-
Deprotonation: Add anhydrous potassium carbonate (K₂CO₃, 2.0 eq). Stir for 15 minutes to generate the phenoxide anion.
-
Alkylation: Add benzyl bromide (BnBr, 1.1 eq) dropwise. Causality: The benzyl group is chosen because it is highly stable under standard cross-coupling conditions but can be easily removed later via catalytic hydrogenation (Pd/C, H₂).
-
Isolation: After 4 hours at room temperature, filter off the inorganic salts, dilute with water, and extract with dichloromethane.
-
Self-Validation Checkpoint:
-
IR Spectroscopy: Confirm the disappearance of the broad O-H stretching band at ~3300 cm⁻¹.
-
¹H-NMR (CDCl₃): Verify the appearance of a diagnostic benzylic -CH₂- singlet at ~5.0 ppm and additional aromatic protons from the benzyl ring[4].
-
Fig 2: Synthetic workflow demonstrating orthogonal reactivity for therapeutic development.
Translational Applications: From Dendrimers to Urolithins
The true value of 5-Bromo-4-iodo-2-methylphenol lies in its translational applications across disparate scientific fields.
Advanced Materials (Dendritic Porphyrins): Historically, the synthesis of this compound was pioneered to support the creation of dendritic metalloporphyrins. As detailed by Beatrice Felber and François Diederich in Helvetica Chimica Acta (2005), functionalized halophenols are critical for assembling aryl ether dendrimers[2][5]. These massive molecular architectures act as biomimetic models for hemoglobin, where the precise spatial arrangement of the dendrimer branches (built via sequential cross-couplings on the halophenol core) stabilizes oxygen binding[2].
Next-Generation Therapeutics (Urolithin Derivatives): More recently, 5-Bromo-4-iodo-2-methylphenol has emerged as an indispensable intermediate in the synthesis of novel Urolithin derivatives[3][4]. Urolithins are gut microbiome-derived metabolites of ellagitannins that exhibit potent effects on mitochondrial function, making them prime candidates for treating neurodegenerative diseases (e.g., Alzheimer's) and metabolic syndromes[4]. In recent patent literature (WO2024023585A2), the protected form of this compound, 1-(benzyloxy)-5-bromo-4-iodo-2-methylbenzene, undergoes a highly specific Suzuki-Miyaura coupling at the C4-iodine position with a boronate ester[3]. The retained C5-bromine atom is then utilized in subsequent cyclization steps to form the rigid, spiro-fused multi-ring systems that define these advanced therapeutic candidates[3].
References
-
National Center for Biotechnology Information. "5-Bromo-4-iodo-2-methylphenol | C7H6BrIO | CID 86041911". PubChem. URL: [Link]
-
Felber, B., & Diederich, F. (2005). Synthesis of Dendritic Metalloporphyrins with Distal H‐Bond Donors as Model Systems for Hemoglobin. Helvetica Chimica Acta, 88(1), 120-153. URL: [Link]
- World Intellectual Property Organization. (2024). Urolithin derivatives and therapeutic uses (Patent No. WO2024023585A2).
Sources
- 1. 5-Bromo-4-iodo-2-methylphenol | C7H6BrIO | CID 86041911 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. WO2024023585A2 - Urolithin derivatives and therapeutic uses - Google Patents [patents.google.com]
- 4. WO2024023585A2 - Urolithin derivatives and therapeutic uses - Google Patents [patents.google.com]
- 5. pubs.acs.org [pubs.acs.org]
(Structure predicted from name)